Cas no 2229333-23-5 (methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate
• CAS No: 2229333-23-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5838318
• PubChem ID: 165964814
• Update Time: 2025-06-07

methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate
• 2229333-23-5
• EN300-1799421

• Inchi： 1S/C13H19NO3/c1-13(2,8-14)7-9-4-5-11(15)10(6-9)12(16)17-3/h4-6,15H,7-8,14H2,1-3H3
• InChI Key： ITCOVZZRZQGLBB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CC(C)(C)CN

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate

Introduction to Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate (CAS No. 2229333-23-5)

Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate, with the chemical formula C₁₃H₁₉NO₃, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a hydroxybenzoate moiety and an amino group attached to a branched alkyl chain. The presence of these functional groups makes it a promising candidate for various biological and chemical applications.

The CAS number 2229333-23-5 uniquely identifies this compound in scientific literature and databases, facilitating its study and integration into research protocols. The molecular structure of Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate consists of a benzene ring substituted with a hydroxyl group at the 2-position and an ester group at the 3-position. The nitrogen atom in the amino group is further connected to a tertiary butyl chain, which contributes to the compound's overall steric hindrance and potential interactions with biological targets.

Recent studies have highlighted the potential of Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate in modulating various biological pathways. Its hydroxybenzoate core is known to exhibit properties that are beneficial in drug design, particularly in terms of solubility and bioavailability. The amino group, on the other hand, provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological activity.

In the realm of medicinal chemistry, the hydroxybenzoate moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. Researchers have leveraged this scaffold to develop novel therapeutic agents targeting a wide range of diseases. The branched alkyl chain in Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate not only influences its solubility but also plays a crucial role in determining its binding affinity to biological targets. This structural feature has been exploited to enhance the compound's interaction with enzymes and receptors involved in metabolic disorders.

One of the most intriguing aspects of Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate is its potential application in the development of enzyme inhibitors. The combination of a hydroxyl group and an amino group creates multiple interaction points with active sites of enzymes, making it an attractive candidate for designing selective inhibitors. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in lipid metabolism, offering promising avenues for treating metabolic syndromes.

Moreover, the ester group in Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate can be hydrolyzed under physiological conditions to release a free carboxylic acid group. This transformation can alter the pharmacokinetic properties of the compound, potentially enhancing its absorption and distribution within the body. Such flexibility in chemical modification makes it a versatile building block for drug discovery efforts.

The synthesis of Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives of Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate. Molecular modeling studies have provided valuable insights into its interactions with biological targets at an atomic level. These simulations have helped researchers predict potential side effects and optimize drug-like properties such as solubility and metabolic stability.

In conclusion, Methyl 5-(3-amino-2,2-dimethylpropyl)-2-hydroxybenzoate (CAS No. 2229333-23-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its complex molecular architecture offers opportunities for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.